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Compound of Interest

Compound Name: 3-Dimethylaminoacrolein

Cat. No.: B3021025 Get Quote

Introduction

3-Dimethylaminoacrolein (CAS No: 927-63-9) is a highly reactive and versatile organic

compound instrumental in various synthetic pathways, particularly in pharmaceutical and

chemical research. Its molecular formula is C5H9NO, and it has a molecular weight of

approximately 99.13 g/mol .[1][2][3] This guide provides a comprehensive overview of its safety

data, handling protocols, and emergency procedures, tailored for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
3-Dimethylaminoacrolein is classified as a hazardous chemical and is corrosive.[1][3] The

primary danger associated with this substance is its ability to cause severe skin burns and

serious eye damage.[1][3][4][5] It is also harmful if swallowed or in contact with the skin and

may cause respiratory irritation and allergic skin reactions.[1][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1 / 1B
H314: Causes severe skin

burns and eye damage[1][3]

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[1]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[6]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[6]

Skin Sensitization -
H317: May cause an allergic

skin reaction[6]

Signal Word:Danger[1][4][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Dimethylaminoacrolein is crucial for

its safe handling and use in experimental settings.

Table 2: Physical and Chemical Data
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Property Value

Appearance Light brown to brown liquid[1]

Molecular Weight 99.13 g/mol [1]

Boiling Point 270 - 273 °C @ 760 mmHg[1][7]

Density 0.99 g/mL at 25 °C[7]

Flash Point 113 °C / 235.4 °F (closed cup)[1][5]

Refractive Index n20/D 1.584[4][7]

Solubility Soluble in water[2]

Handling, Storage, and Personal Protection
Strict adherence to safety protocols is mandatory when working with 3-
Dimethylaminoacrolein to minimize exposure risk.

Experimental Protocol for Safe Handling

Engineering Controls: All work must be conducted in a certified chemical fume hood to

prevent inhalation of vapors.[1][8] Ensure that a safety shower and an eyewash station are

readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE): Wear the appropriate PPE as detailed in Table 3.

Inspect gloves for integrity before use.

Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools and

techniques to handle the substance.

Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[1] Avoid breathing any mists or vapors.[1]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[1] Do not eat, drink, or smoke in the work area.[6]

Storage Protocol
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Store in a dry, cool, and well-ventilated area designated for corrosive materials.[1]

Keep containers tightly sealed to prevent exposure to air and moisture, as the substance is

air-sensitive.[1]

Store under an inert atmosphere (e.g., nitrogen or argon).[1][8]

Refrigerated storage is recommended.[1]

Incompatible materials include strong oxidizing agents and strong acids.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Chemical safety goggles or a face shield

(conforming to EN166 or OSHA 29 CFR

1910.133 standards).[1]

Skin Protection

Chemical-resistant gloves (consult manufacturer

for appropriate type) and protective clothing to

prevent skin exposure.[1][8]

Respiratory Protection

Not required under normal use with adequate

ventilation.[1] If ventilation is insufficient or in

case of aerosol formation, use a respirator with

a suitable filter (e.g., type ABEK EN14387).

Emergency and First Aid Protocols
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

General Advice: In case of an accident, immediately seek medical attention and show the

Safety Data Sheet to the attending physician.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1] Remove contact lenses if present and easy to do so.[1] Continue
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rinsing and call an ophthalmologist immediately.[6]

Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Wash the affected

area with plenty of water and soap for at least 15 minutes.[1] Seek immediate medical

attention.[1] Contaminated clothing must be washed before reuse.[1][6]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][6] If the victim is not breathing, administer artificial respiration.[1] Seek

immediate medical attention.[1]

Ingestion: DO NOT induce vomiting.[1][6] If the person is conscious, rinse their mouth with

water and have them drink up to two glasses of water.[6] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical attention.[1] Ingestion can cause severe

swelling and damage, with a risk of perforation.[1]

Accidental Release Protocol

In the event of a spill, follow a structured response to ensure safety and proper cleanup. The

workflow below outlines the necessary steps.
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Workflow for 3-Dimethylaminoacrolein Spill Response

Initial Response

Containment & Cleanup

Final Steps

Spill Detected

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with Inert
Absorbent Material

(e.g., dry sand, vermiculite)

Carefully Collect Absorbed Material
into a Labeled, Sealable Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste Container
as Hazardous Waste

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Fire-Fighting and Toxicological Information
Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, dry sand, or alcohol-

resistant foam to extinguish fires.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[1] Hazardous combustion products include carbon monoxide (CO), carbon dioxide

(CO2), and nitrogen oxides (NOx).[1]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[1]

Toxicological Information

The primary toxicological effect is severe corrosion. The substance causes burns upon any

route of exposure (skin, eyes, ingestion, inhalation).[1] Ingestion is particularly dangerous, as it

may cause perforation of the esophagus or stomach.[1] There is no specific information

available regarding chronic health effects from long-term exposure.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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